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Compound Focus: Methyl 3,4-dimethoxycinnamate

CAS No.: 5396-64-5

Cat. No.: S561321

Get Quote

Chemical Properties and Bioassay Data

The table below summarizes the key chemical, physical, and early bioassay data for Methyl 3,4-

dimethoxycinnamate.

Property Details

CAS Number 5396-64-5 [1]

Molecular Formula C12H14O4 [2] [1]

Molecular Weight 222.24 g/mol [1]

Density Not Available (N/A)

Boiling Point N/A

Melting Point N/A

Flash Point N/A
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Property Details

Synonyms methyl (E)-3-(3,4-dimethoxyphenyl)prop-2-enoate; 3,4-O-Dimethylcaffeic acid
methyl ester; ferulic methyl ester [1]

Recommended
Storage

2-8°C [1]

Solubility (for NMR) 104 mg/mL [2]

| Reported Bioactivities | • Inhibitor of uredospore germination. [1] • Inhibitor of global DNA methylation

in Hep3B cells. [1] | | Typical Stock Solution | 10-100 mM in DMSO | | Working Concentration | To be

determined empirically via dose-response curves. |

Experimental Protocols

Protocol 1: Inhibition of Uredospore Germination Assay

This protocol is used to evaluate the antifungal activity of Methyl 3,4-dimethoxycinnamate by assessing its

effect on spore germination [1].

Sample Preparation: Prepare a stock solution of Methyl 3,4-dimethoxycinnamate at 50 mM in

DMSO. Serially dilute this stock with an appropriate aqueous buffer (e.g., phosphate-buffered saline)
or liquid culture medium to create a concentration gradient (e.g., 1 µM, 10 µM, 100 µM). Include a

negative control (vehicle only, e.g., 0.1-1% DMSO) and a positive control (a known fungicide).
Spore Harvesting & Inoculation: Harvest uredospores from a susceptible host plant and suspend

them in a germination solution. Mix equal volumes of the spore suspension and the compound
solution in a multi-well plate or on a microscope slide.

Incubation: Incubate the samples in a humid chamber at a temperature conducive to spore
germination (e.g., 18-25°C) for 6-24 hours.

Data Collection & Analysis: After incubation, examine the spores under a microscope. Count the
number of germinated spores (those with a visible germ tube) versus the total number of spores in

each field of view. Calculate the percentage of spore germination and the percentage inhibition
relative to the vehicle control.
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Protocol 2: Global DNA Methylation Assay in Hep3B Cells

This protocol outlines the assessment of Methyl 3,4-dimethoxycinnamate's effect on global DNA

methylation levels in human hepatoma Hep3B cells [1].

Cell Culture and Treatment: Maintain Hep3B cells in Eagle's Minimum Essential Medium (EMEM)

supplemented with 10% Fetal Bovine Serum (FBS) at 37°C in a 5% CO2 atmosphere. Seed cells in a

96-well or 24-well plate and allow them to adhere overnight.

Compound Treatment: Prepare a stock solution of Methyl 3,4-dimethoxycinnamate at 100 mM in
DMSO. Treat cells with a concentration range of the compound (e.g., 10 µM to 200 µM). Include a

vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., 5-aza-2'-deoxycytidine, a known DNA
methyltransferase inhibitor).

Incubation: Incubate the cells with the compound for 48-72 hours, refreshing the medium containing
the compound every 24 hours.

DNA Extraction and Analysis: After treatment, harvest the cells and extract genomic DNA using a
commercial kit.

ELISA-based Method: Use a global DNA methylation quantification kit (e.g., 5-mC DNA ELISA
Kit) according to the manufacturer's instructions. This method uses antibodies specific to 5-

methylcytosine (5-mC).
LC-MS/MS Method: For a more precise quantification, digest the DNA to nucleosides and

analyze the levels of 2'-deoxycytidine (dC) and 5-methyl-2'-deoxycytidine (5-mdC) using Liquid
Chromatography with tandem Mass Spectrometry (LC-MS/MS). Calculate the global

methylation percentage as (5-mdC / (dC + 5-mdC)) × 100.

Experimental Workflow and Mechanism of Action

The following diagram illustrates the general workflow for preparing and using Methyl 3,4-

dimethoxycinnamate in bioassays, incorporating best practices for handling this compound.
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Bioassay Workflow for Methyl 3,4-dimethoxycinnamate

Prepare Stock Solution
(10-100 mM in DMSO)

Aliquot and Store at -20°C

Thaw at Room Temperature

Dilute in Culture Medium
or Buffer

Apply to Test System
(e.g., Cells, Spores)

Incubate and Measure Response

Analyze Data

Determine IC50 / Effective Dose

Click to download full resolution via product page

Based on its reported bioactivities, Methyl 3,4-dimethoxycinnamate is hypothesized to act through multiple

pathways. The diagram below presents a proposed mechanism of action for future investigation.
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Proposed Mechanisms of Action for Key Bioassays

In Hep3B Cells In Fungal Spores

Methyl 3,4-dimethoxycinnamate

Inhibition of
DNA Methyltransferases (DNMTs)

 Proposed Target

Disruption of
Spore Membrane/Metabolism
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Reduction in Global
DNA Methylation

Altered Gene Expression

Potential Anti-Cancer Effect

Inhibition of
Germ Tube Formation

Inhibition of Spore Germination
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Key Considerations for Researchers
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Concentration Optimization is Critical: The single concentration value of 104 mg/mL (468 mM)

found in the search results is from an NMR study for structural identification, not a bioassay [2]. This
concentration is extremely high and likely cytotoxic. You must determine the optimal working

concentration for your specific experimental system through empirical dose-response studies.
Solvent and Handling: The compound is typically dissolved in DMSO for stock solutions. The final

concentration of DMSO in bioassays should be kept as low as possible (usually below 0.5%) to avoid
solvent toxicity. Always include a vehicle control with the same DMSO concentration.

Stability: Store the compound and its stock solutions at -20°C or below, protected from light,
especially given the recommended storage condition of 2-8°C for the solid powder [1].

Analytical Verification: Purity can significantly impact bioassay results. Where possible, characterize
the compound using techniques like NMR [2] or LC-MS before use to confirm its identity and purity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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